Cas no 1225232-41-6 ((E)-5-chloro-2-(3-methoxy-4-(4-methyl-1h-imidazol-1-yl)benzylidene)pentanoic acid)

• Product Name: (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1h-imidazol-1-yl)benzylidene)pentanoic acid
• CAS No: 1225232-41-6
• MF: C₁₇H₁₉ClN₂O₃
• MW: 334.797363519669
• CID: 2155221
• Update Time: 2025-06-11

(E)-5-chloro-2-(3-methoxy-4-(4-methyl-1h-imidazol-1-yl)benzylidene)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1h-imidazol-1-yl)benzylidene)pentanoic acid
• (2E)-5-Chloro-2-[3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylide ne]pentanoic acid

• Inchi： 1S/C17H19ClN2O3/c1-12-10-20(11-19-12)15-6-5-13(9-16(15)23-2)8-14(17(21)22)4-3-7-18/h5-6,8-11H,3-4,7H2,1-2H3,(H,21,22)/b14-8+
• InChI Key： RPZYGMHUNNMHGS-RIYZIHGNSA-N
• SMILES： ClCCC/C(/C(=O)O)=C\C1C=CC(=C(C=1)OC)N1C=NC(C)=C1

Additional information on (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1h-imidazol-1-yl)benzylidene)pentanoic acid

Comprehensive Overview of (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylidene)pentanoic acid (CAS No. 1225232-41-6)

The compound (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylidene)pentanoic acid, identified by its CAS No. 1225232-41-6, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex structure, featuring a chloro-substituted pentanoic acid backbone and a methoxybenzylidene-imidazole moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymatic targets.

In recent years, the scientific community has shown growing interest in imidazole-containing compounds due to their diverse pharmacological properties. The presence of the 4-methyl-1H-imidazol-1-yl group in this compound suggests potential applications in targeting inflammation-related pathways, a topic of high relevance given the current focus on chronic inflammatory diseases. Moreover, the (E)-benzylidene configuration is known to influence molecular stability and binding affinity, which could be leveraged in the design of novel therapeutics.

From a synthetic chemistry perspective, CAS No. 1225232-41-6 represents a challenging yet rewarding target for organic chemists. The incorporation of both chloro and methoxy substituents requires precise control over reaction conditions to achieve high yields and purity. This aspect aligns with the broader trend in pharmaceutical research toward developing efficient and scalable synthetic routes for complex molecules. The compound's potential as a building block for further derivatization also makes it valuable in combinatorial chemistry and high-throughput screening campaigns.

The physicochemical properties of (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylidene)pentanoic acid are equally noteworthy. Its logP and aqueous solubility characteristics suggest moderate bioavailability, a critical factor in drug development. Computational studies have predicted favorable interactions with various biological membranes, making it a subject of interest for formulation scientists working on delivery systems. These attributes are particularly relevant in the context of current research into small molecule therapeutics for challenging biological targets.

Recent literature searches reveal growing interest in imidazole-based drug discovery, with many researchers exploring questions about structure-activity relationships and metabolic stability of such compounds. The specific combination of functional groups in CAS No. 1225232-41-6 presents opportunities to address these questions systematically. Furthermore, the compound's potential applications in personalized medicine approaches are being investigated, especially in light of increasing demand for targeted therapies with minimal side effects.

Quality control and analytical characterization of (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylidene)pentanoic acid present their own set of challenges and opportunities. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and configuration. These analytical aspects are crucial for researchers who frequently search for reliable characterization methods for complex organic molecules. The development of robust analytical protocols for this compound could serve as a model for similar heterocyclic compounds in pharmaceutical research.

Looking toward future applications, the scientific community is particularly interested in exploring the structure-activity relationship of this compound through systematic modifications. The chloro and methoxy groups offer sites for potential derivatization, allowing medicinal chemists to fine-tune the molecule's properties. This approach aligns with current trends in fragment-based drug design, where such versatile building blocks play a pivotal role. Additionally, the compound's potential as a chemical probe for studying biological systems continues to attract research attention.

In conclusion, (E)-5-chloro-2-(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzylidene)pentanoic acid (CAS No. 1225232-41-6) represents a fascinating subject of study at the intersection of synthetic chemistry and drug discovery. Its unique structural features and potential biological activities make it relevant to multiple current research trends, from targeted therapy development to molecular recognition studies. As research progresses, this compound may well emerge as a valuable tool in addressing some of the most pressing challenges in modern pharmaceutical science.